1-(4-((Benzyloxy)methyl)piperidin-1-yl)-2-(2,4-dichlorophenoxy)ethanone

• IUPAC Name: 2-(2,4-dichlorophenoxy)-1-[4-(phenylmethoxymethyl)piperidin-1-yl]ethanone
• InChI: InChI=1S/C21H23Cl2NO3/c22-18-6-7-20(19(23)12-18)27-15-21(25)24-10-8-17(9-11-24)14-26-13-16-4-2-1-3-5-16/h1-7,12,17H,8-11,13-15H2
• InChI Key: MUKPQKFCTGPJGF-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1COCC2=CC=CC=C2)C(=O)COC3=C(C=C(C=C3)Cl)Cl
• Molecular Formula: C21H23Cl2NO3
• Molecular Weight: 408.3 g/mol

Description

1-(4-((Benzyloxy)methyl)piperidin-1-yl)-2-(2,4-dichlorophenoxy)ethanone, also known as BDPE, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. BDPE belongs to the family of compounds known as piperidines, which are commonly used in medicinal chemistry due to their diverse biological activities.

Scientific Research Applications

Material Science and Organic Chemistry Applications

• Structural and Theoretical Studies : Compounds with similar structural features have been synthesized and characterized, revealing insights into their thermal, optical, etching, and structural properties. Such studies often employ spectroscopic techniques, X-ray diffraction, and theoretical calculations like density functional theory (DFT) to understand the compounds' geometries, electronic properties, and intermolecular interactions (C. S. Karthik et al., 2021).

• Catalytic Behavior : Research has been conducted on compounds containing piperidine and related structures for their catalytic behavior, particularly in reactions involving ethylene. These studies focus on the synthesis of complexes with metals like iron and cobalt and investigate their reactivity towards ethylene, aiming to understand the influence of various substituents on catalytic activity (Wen‐Hua Sun et al., 2007).

Medicinal Chemistry Applications

• Synthesis of Antibacterial Agents : Research into the synthesis of compounds with piperidine structures, particularly those involving substitutions at specific positions, has been explored for their potential antibacterial properties. These studies often involve the design, synthesis, and biological evaluation of the compounds against various bacterial strains to identify promising antibacterial agents (K. Vinaya et al., 2009).

• Wound Healing Potential : Some derivatives of structurally similar compounds have been evaluated for their in vivo wound-healing potential. These studies typically involve the synthesis of a series of derivatives followed by their characterization and testing in animal models to assess their effectiveness in promoting wound healing (K. Vinaya et al., 2009).